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Compound of Interest

3-Azabicyclo[3.3.0]octane
Compound Name:
hydrochloride

Cat. No.: B103870

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 3-Azabicyclo[3.3.0]Joctane
hydrochloride (CAS Number: 112626-50-3), a pivotal building block in contemporary
pharmaceutical research and development. This document elucidates the compound's
chemical and physical properties, provides detailed experimental protocols for its synthesis,
and explores its significant role as a key intermediate in the synthesis of therapeutic agents,
including the anti-diabetic drug Gliclazide and novel inhibitors of the Hedgehog signaling
pathway. The guide is intended to be a comprehensive resource for researchers and
professionals engaged in medicinal chemistry and drug discovery.

Introduction

3-Azabicyclo[3.3.0]octane hydrochloride, also known as octahydrocyclopenta[c]pyrrole
hydrochloride, is a bicyclic amine that has garnered significant attention in the pharmaceutical
industry. Its rigid, three-dimensional structure makes it an attractive scaffold for the design of
small molecule therapeutics with improved potency and selectivity. This guide will detail the
fundamental properties of this compound and provide practical methodologies for its synthesis
and application in drug development, with a particular focus on its role in the creation of
Hedgehog signaling pathway inhibitors.
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Azabicyclo[3.3.0]octane
hydrochloride is essential for its effective use in synthesis and formulation. The key properties
are summarized in the table below.

Property Value Reference
CAS Number 112626-50-3 [11[2]
Molecular Formula C7H14CIN [1]
Molecular Weight 147.65 g/mol [1112]
Appearance White or almost white powder

Melting Point 131 -135°C

Boiling Point 204.1°C at 760 mmHg

Flash Point 77.2°C

Soluble in Chloroform

(Sparingly) and Methanol
Solubility (Slightly). Information on

solubility in other common

solvents is limited.

octahydrocyclopentalc]pyrrole
IUPAC Name Y _y pentalclpy [1]
hydrochloride

Synthesis of 3-Azabicyclo[3.3.0]octane
Hydrochloride

The synthesis of 3-Azabicyclo[3.3.0]octane hydrochloride can be achieved through a multi-
step process, often starting from 1,2-cyclopentanedicarboxylic acid or its derivatives. A
common route involves the formation of the free base, octahydrocyclopenta[c]pyrrole, followed
by conversion to its hydrochloride salt.
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Experimental Protocol: Synthesis of
Octahydrocyclopentalc]pyrrole (Free Base)

This protocol is based on the reduction of 1,2-dicyanocyclo-1-pentene.
Materials:

e 1,2-dicyanocyclo-1-pentene

Palladium on charcoal (Pd/C, 5%)

Isopropanol

Hydrogen gas (Hz)

Filtration apparatus

Rotary evaporator

Procedure:

In a suitable hydrogenation reactor, combine 1,2-dicyanocyclo-1-pentene (1 equivalent) and
5% Palladium on charcoal.

e Add isopropanol as the solvent.

o Pressurize the reactor with hydrogen gas.

 Stir the mixture vigorously at a controlled temperature (e.g., 80°C) for a sufficient duration
(e.g., 21 hours) to ensure complete reduction.

» After the reaction is complete, carefully depressurize the reactor and filter the mixture to
remove the palladium catalyst.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude
octahydrocyclopenta[c]pyrrole.
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Experimental Protocol: Conversion to Hydrochloride
Salt

Materials:

Crude octahydrocyclopenta[c]pyrrole

Anhydrous diethyl ether or other suitable organic solvent

Anhydrous hydrogen chloride (gas or in a suitable solvent like diethyl ether)

Stirring apparatus

Filtration apparatus
Procedure:

» Dissolve the crude octahydrocyclopentalc]pyrrole in a minimal amount of anhydrous diethyl
ether.

e Cool the solution in an ice bath.

o Slowly bubble anhydrous hydrogen chloride gas through the solution or add a solution of HCI
in diethyl ether dropwise with constant stirring.

o A white precipitate of 3-Azabicyclo[3.3.0]octane hydrochloride will form.
o Continue the addition of HCI until no further precipitation is observed.

» Collect the precipitate by filtration, wash with cold anhydrous diethyl ether, and dry under
vacuum to obtain the final product.

5 o » Hydrogenation Salt Formation
L ZHOIEETE - =TS (Pd/C, Hz, Isopropanol) (Anhydrous HCI)
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Synthesis workflow for 3-Azabicyclo[3.3.0]octane hydrochloride.

Applications in Drug Development
Intermediate in the Synthesis of Gliclazide

3-Azabicyclo[3.3.0]octane hydrochloride is a crucial intermediate in the synthesis of
Gliclazide, a second-generation sulfonylurea oral hypoglycemic agent used for the treatment of
non-insulin-dependent diabetes mellitus (type 2 diabetes). The bicyclic amine core is
incorporated into the final drug structure, contributing to its therapeutic profile.

Precursor for Hedgehog Signaling Pathway Inhibitors

The Hedgehog (Hh) signaling pathway is a critical regulator of embryonic development and is
aberrantly activated in several types of cancer.[1] Inhibition of this pathway has emerged as a
promising strategy for cancer therapy. 3-Azabicyclo[3.3.0]Joctane hydrochloride serves as a
valuable starting material for the synthesis of substituted pyrimidine derivatives that act as
novel Hedgehog signaling pathway inhibitors.

The canonical Hedgehog signaling pathway is initiated by the binding of a Hedgehog ligand
(e.g., Sonic Hedgehog, SHH) to the transmembrane receptor Patched (PTCH). In the absence
of the ligand, PTCH inhibits the G protein-coupled receptor-like protein Smoothened (SMO).
Upon ligand binding, this inhibition is relieved, allowing SMO to activate the GLI family of
transcription factors (GLI1, GLI2, GLI3). These transcription factors then translocate to the
nucleus to regulate the expression of target genes involved in cell proliferation and
differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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